Cas no 2089277-11-0 ({[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride)

• Product Name: {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride
• CAS No: 2089277-11-0
• CID: 4636546
• Update Time: 2025-05-26

{[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride

Additional information on {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride

Comprehensive Overview of {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089277-11-0)

The compound {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089277-11-0) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a 4-bromo-2-fluorophenoxy group and a methylamine hydrochloride moiety, makes it a subject of interest for researchers exploring novel therapeutic agents and chemical intermediates. This article delves into its properties, applications, and relevance in contemporary scientific discourse.

One of the key features of {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride is its role as a building block in medicinal chemistry. The presence of both bromo and fluoro substituents enhances its reactivity, enabling it to participate in cross-coupling reactions, which are pivotal in drug discovery. Researchers are particularly interested in its potential to modulate biological targets, given the growing demand for small-molecule inhibitors and GPCR modulators in the pharmaceutical industry.

In recent years, the scientific community has witnessed a surge in studies focusing on halogenated compounds due to their versatility in drug design. The 4-bromo-2-fluorophenoxy group in this compound aligns with this trend, as halogens are known to improve pharmacokinetic properties such as metabolic stability and membrane permeability. This has led to increased searches for fluorinated drug candidates and brominated scaffolds, making CAS No. 2089277-11-0 a relevant topic in online scientific databases and AI-driven research platforms.

Another area of interest is the compound's potential application in central nervous system (CNS) drug development. The methylamine hydrochloride moiety is a common feature in neurotransmitters and psychoactive compounds, sparking curiosity about its interactions with neural receptors. While not a controlled substance, its structural analogs are often explored for their effects on dopamine and serotonin pathways, which are hot topics in mental health research.

From a synthetic chemistry perspective, {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride offers opportunities for structure-activity relationship (SAR) studies. Its modular design allows for easy derivatization, catering to the rising demand for customizable chemical libraries in high-throughput screening. This aligns with the broader industry shift toward fragment-based drug discovery, a frequently searched term in AI-powered literature reviews.

Environmental and regulatory considerations also play a role in the compound's appeal. Unlike some halogenated compounds, it is not classified as a persistent organic pollutant (POP), making it a safer choice for lab-scale applications. Researchers often inquire about green chemistry alternatives and sustainable synthesis methods, and this compound's balanced properties position it as a viable candidate for eco-friendly research initiatives.

In summary, {[2-(4-bromo-2-fluorophenoxy)phenyl]methyl}(methyl)amine hydrochloride (CAS No. 2089277-11-0) represents a multifaceted tool for modern science. Its applications span drug discovery, neuroscience, and synthetic chemistry, reflecting the interdisciplinary nature of contemporary research. As interest in halogenated pharmaceuticals and targeted therapies grows, this compound is poised to remain a focal point in both academic and industrial settings.